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For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Carboxy-X-rhodamine (6-ROX) is a bright, photostable orange-red fluorophore widely

employed for labeling biomolecules such as peptides, proteins, and nucleic acids. Its favorable

spectral properties make it a valuable tool in a variety of fluorescence-based applications,

including flow cytometry. This document provides detailed application notes and protocols for

the use of 6-ROX, particularly in the context of antibody labeling for the detection of

intracellular targets by flow cytometry. A specific application focusing on the detection of

Cyclooxygenase-2 (COX-2), an important enzyme in inflammatory responses, is highlighted.

Properties of 6-ROX Fluorophore
6-ROX is a rhodamine derivative that offers high fluorescence quantum yield and good

photostability. The succinimidyl ester (SE) form of 6-ROX readily reacts with primary amines on

proteins and other biomolecules to form stable amide bonds.[1]
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Property Value Reference

Excitation Maximum (λex) ~575-578 nm [1][2]

Emission Maximum (λem) ~595-600 nm [2][3]

Molecular Weight (NHS Ester) 631.67 g/mol [1]

Molar Extinction Coefficient (ε) > 95,000 M⁻¹cm⁻¹ [1]

Solubility Good in DMSO, DMF [1]

Reactive Group
N-hydroxysuccinimide (NHS)

ester
[1]

Reactivity Primary amines [1]

Application: Intracellular Staining of COX-2 for Flow
Cytometry
Cyclooxygenase-2 (COX-2) is an enzyme that is typically induced in response to inflammatory

stimuli, leading to the production of prostaglandins.[2] The ability to quantify intracellular COX-2

levels in different cell populations is crucial for immunology and inflammation research. The

following sections provide a comprehensive workflow, from antibody conjugation with 6-ROX to

the analysis of COX-2 expression by flow cytometry.

COX-2 Signaling Pathway
The expression of COX-2 is induced by various inflammatory signals, such as bacterial

lipopolysaccharide (LPS). This process involves the activation of signaling cascades that lead

to the activation of transcription factors like NF-κB, which in turn drives the transcription of the

COX-2 gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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